L-Arabinose-2-13C
Description
L-Arabinose-2-¹³C is a stable isotope-labeled derivative of L-arabinose, a naturally occurring pentose sugar. The compound is characterized by the substitution of carbon-13 at the C2 position of the arabinose backbone (molecular formula: C₄¹³CH₁₀O₅; molecular weight: 151.12 g/mol) . It is primarily used in metabolic tracer studies, nuclear magnetic resonance (NMR) spectroscopy, and isotopic labeling experiments to investigate biochemical pathways, enzyme mechanisms, and carbohydrate metabolism . The compound is stored at +4°C for short-term use or at -20°C to -80°C for long-term stability, ensuring minimal isotopic degradation .
Properties
Molecular Formula |
C₄¹³CH₁₀O₅ |
|---|---|
Molecular Weight |
151.12 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Differences
| Compound | Isotopic Label Position | Stereochemistry | Molecular Formula | Molecular Weight (g/mol) |
|---|---|---|---|---|
| L-Arabinose-2-¹³C | C2 | L-form | C₄¹³CH₁₀O₅ | 151.12 |
| D-Arabinose-2-¹³C | C2 | D-form | C₄¹³CH₁₀O₅ | 151.12 |
| L-Arabinose-1-¹³C | C1 | L-form | C₄¹³CH₁₀O₅ | 151.12 |
| D-Arabinose-1,2-¹³C₂ | C1 and C2 | D-form | C₃¹³C₂H₁₀O₅ | 152.11 |
| Unlabeled L-Arabinose | Natural isotopes | L-form | C₅H₁₀O₅ | 150.13 |
Key Notes:
- The L/D designation refers to stereochemical configuration, impacting enzyme specificity and metabolic pathways .
- Isotopic labeling (e.g., C1 vs. C2) determines the compound’s utility in tracking specific carbon fluxes in metabolic studies .
Physical and Chemical Properties
Isotope-Labeled Arabinose
- Metabolic Tracing: L-Arabinose-2-¹³C is used to study the L-arabinose metabolic pathway in bacteria like Klebsiella pneumoniae, where it aids in elucidating isomerase activity .
- Enzyme Inhibition: D-Arabinose-1,2-¹³C₂ acts as a competitive inhibitor of glucose dehydrogenase, enabling mechanistic studies .
Unlabeled Arabinose
Hazard Profiles
| Compound | Hazard Classifications (GHS) | Key Risks |
|---|---|---|
| L-Arabinose-2-¹³C | Not classified (specific SDS data lacking) | No acute toxicity reported |
| Unlabeled L-Arabinose | H302, H315, H319, H332, H335 | Skin/eye irritation, harmful if ingested |
| D-Arabinose | Non-hazardous per EU CLP regulations | Low environmental toxicity |
Notes:
- Unlabeled L-arabinose has multiple hazard codes (e.g., H302: harmful if swallowed) but is classified as non-hazardous in some regions depending on concentration .
Regulatory and Environmental Impact
- Labeled Compounds: No significant environmental risks reported; however, disposal must comply with isotopic waste guidelines .
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